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Compound of Interest

Compound Name: O-Cymene

Cat. No.: B1210590 Get Quote

This document provides essential safety protocols and logistical information for the handling

and disposal of o-Cymene (1-methyl-2-isopropylbenzene). The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals

by minimizing exposure risks and outlining clear steps for routine operations and emergency

situations.

Hazard Identification and Classification
O-Cymene is a flammable aromatic hydrocarbon that presents several health and physical

hazards.[1][2] Understanding these risks is the first step toward safe handling.
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Hazard
Classification

Description GHS Pictogram Signal Word

Flammable Liquid

Flammable liquid and

vapor.[2][3] Keep

away from heat,

sparks, open flames,

and hot surfaces.[1]

🔥 Warning

Skin Irritation

Causes skin irritation.

[1] Avoid contact with

skin.[3]

❗ Warning

Eye Irritation
Causes serious eye

irritation.[1]
❗ Warning

Aspiration Hazard

May be fatal if

swallowed and enters

airways.[4]

Gesundheitsgefahr Danger

Occupational Exposure Limits
While some jurisdictions have not established specific occupational exposure limits for o-
Cymene, it is crucial to minimize inhalation exposure.[1][5] The following table includes limits

established in other regions for reference.

Jurisdiction
Time-Weighted Average (8-
Hour)

Short-Term Exposure Limit
(15-Minute)

Denmark[3] 25 ppm (135 mg/m³) 50 ppm (270 mg/m³)

USA (OSHA/NIOSH)
No specific limits established.

[5]

No specific limits established.

[5]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling o-Cymene
to prevent skin/eye contact, irritation, and inhalation.[1][3]
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Protection Type Required Equipment
Specifications and
Procedures

Eye & Face Protection Safety Glasses & Face Shield

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[3] A

face shield should be worn

when there is a significant risk

of splashing.[1]

Skin & Body Protection
Chemical-Resistant Gloves &

Lab Coat

Handle with chemical-

impermeable gloves (e.g.,

Nitrile, Neoprene).[3][6] Gloves

must be inspected before use

and disposed of according to

good laboratory practices after

contact.[1] Wear a flame-

retardant, antistatic lab coat or

impervious clothing.[1]

Respiratory Protection Respirator (as needed)

Work should be conducted in a

well-ventilated area or a

chemical fume hood to

minimize vapor inhalation.[1][3]

If exposure limits are exceeded

or ventilation is inadequate,

use a full-face respirator with

appropriate cartridges tested

and approved by NIOSH (US)

or CEN (EU).[1][3]

Operational Plans: Handling and Storage
Adherence to strict handling and storage protocols is essential for preventing accidents and

ensuring a safe laboratory environment.

Standard Handling Protocol
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Preparation: Before handling, ensure a chemical fume hood is operational and an

emergency shower and eyewash station are accessible.[5][7]

Grounding: Ground and bond the container and receiving equipment to prevent static

discharge, which can ignite flammable vapors.[3]

Personal Protective Equipment: Don all required PPE as specified in the table above.

Dispensing: Handle in a well-ventilated area, preferably within a chemical fume hood.[3] Use

non-sparking tools for all operations.[3] Avoid inhaling vapor or mist.[1]

Post-Handling: After handling, wash hands and any potentially exposed skin thoroughly with

soap and water.[1]

Container Management: Keep the container tightly closed when not in use.[3] Containers

that have been opened must be carefully resealed and kept upright to prevent leakage.[8]

Storage Plan
Store in a cool, dry, and well-ventilated place away from sources of ignition.[1][3][8]

Keep containers tightly closed and properly labeled.[3]

Store away from incompatible materials, such as strong oxidizing agents.[9]

Emergency Protocols: Spills and First Aid
Immediate and appropriate action during an emergency can significantly mitigate harm.

Spill Response Protocol
In the event of a spill, follow these steps methodically:

Ignition Source Control: Immediately remove all sources of ignition (e.g., turn off equipment,

extinguish open flames).[3]

Evacuation and Ventilation: Evacuate non-essential personnel from the spill area. Ensure the

area is well-ventilated.[3]
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Don PPE: Wear the appropriate PPE, including respiratory protection, before attempting to

clean the spill.[1]

Containment: Prevent further leakage or spillage if it is safe to do so.[1] Use a non-

combustible absorbent material like sand, earth, or vermiculite to contain the spill.[1] Do not

let the product enter drains.[1]

Collection: Collect the absorbent material and place it into a suitable, labeled container for

chemical waste disposal.[1][8]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Dispose of the waste container according to institutional and local environmental

regulations.[3]
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Contain Spill with
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Decontaminate Spill Area
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Licensed Contractor
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End

Click to download full resolution via product page

Caption: Logical workflow for responding to an o-Cymene spill.
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First Aid Measures
Exposure Route Immediate Action

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[1]

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a physician if irritation persists.[1]

[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3]

Ingestion

Do NOT induce vomiting.[1] Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Disposal Plan
All waste containing o-Cymene, including contaminated absorbent materials and disposable

PPE, must be treated as hazardous waste.

Waste Collection: Collect all o-Cymene waste in a designated, sealed, and properly labeled

container.[1]

Storage of Waste: Store waste containers in a cool, dry, well-ventilated area designated for

hazardous waste, away from ignition sources.

Disposal: Arrange for disposal through a licensed professional waste disposal service.[7] Do

not dispose of via standard drains or trash. All disposal must be in accordance with local,
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state, and federal regulations.[3] Contaminated packaging should also be disposed of as

hazardous waste.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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